Cas no 1807093-15-7 (4-(Aminomethyl)-2-(difluoromethyl)-3-iodo-6-methoxypyridine)

• Product Name: 4-(Aminomethyl)-2-(difluoromethyl)-3-iodo-6-methoxypyridine
• CAS No: 1807093-15-7
• MF: C₈H₉F₂IN₂O
• MW: 314.071141004562
• CID: 4892275
• Update Time: 2025-11-01

4-(Aminomethyl)-2-(difluoromethyl)-3-iodo-6-methoxypyridine Chemical and Physical Properties

Names and Identifiers

• 4-(Aminomethyl)-2-(difluoromethyl)-3-iodo-6-methoxypyridine

• Inchi： 1S/C8H9F2IN2O/c1-14-5-2-4(3-12)6(11)7(13-5)8(9)10/h2,8H,3,12H2,1H3
• InChI Key： BCOMLQMOZRWNMD-UHFFFAOYSA-N
• SMILES： IC1C(C(F)F)=NC(=CC=1CN)OC

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 185
• XLogP3: 1.3
• Topological Polar Surface Area: 48.1

Additional information on 4-(Aminomethyl)-2-(difluoromethyl)-3-iodo-6-methoxypyridine

Professional Introduction to 4-(Aminomethyl)-2-(difluoromethyl)-3-iodo-6-methoxypyridine (CAS No. 1807093-15-7)

4-(Aminomethyl)-2-(difluoromethyl)-3-iodo-6-methoxypyridine

is a highly specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, identified by its CAS number 1807093-15-7, represents a fascinating blend of structural features that make it a valuable intermediate in the synthesis of various biologically active molecules. The presence of multiple functional groups, including an amine, a difluoromethyl moiety, an iodo substituent, and a methoxy group on a pyridine backbone, endows this compound with unique chemical properties and reactivity patterns that are of great interest to synthetic chemists and drug developers.

The pyridine core is a common scaffold in many pharmaceuticals due to its ability to interact with biological targets in a predictable manner. The nitrogen atom in the pyridine ring can form hydrogen bonds and coordinate with metal ions, making it an excellent site for further functionalization. In the case of 4-(aminomethyl)-2-(difluoromethyl)-3-iodo-6-methoxypyridine, the amine group at the 4-position provides a nucleophilic site for condensation reactions, while the iodo substituent at the 3-position offers a handle for cross-coupling reactions such as Suzuki or Stille couplings. The difluoromethyl group at the 2-position introduces electron-withdrawing effects that can influence the electronic properties of the molecule, potentially enhancing its binding affinity to biological targets.

The methoxy group at the 6-position further modulates the electronic environment and can participate in hydrogen bonding interactions, making this compound a versatile building block for designing molecules with specific pharmacological profiles. Recent advancements in drug discovery have highlighted the importance of fluorinated compounds due to their ability to improve metabolic stability, binding affinity, and oral bioavailability. The difluoromethyl group is particularly notable for its role in enhancing these properties in drug candidates.

In the context of current research, 4-(aminomethyl)-2-(difluoromethyl)-3-iodo-6-methoxypyridine has been explored as a key intermediate in the synthesis of novel therapeutic agents. For instance, its structural features have been leveraged in the development of kinase inhibitors, which are crucial for treating cancers and inflammatory diseases. The combination of an amine group for protein binding and fluorinated moieties for improved pharmacokinetics makes this compound particularly attractive for such applications.

Moreover, the iodo substituent has been utilized in modern synthetic strategies to facilitate late-stage functionalization through transition-metal-catalyzed reactions. This approach allows for the efficient construction of complex molecular architectures from simpler precursors. The methoxy group also plays a role in these transformations by participating in directing group effects or serving as a leaving group in certain reactions.

The synthesis of 4-(aminomethyl)-2-(difluoromethyl)-3-iodo-6-methoxypyridine involves multi-step organic transformations that require careful optimization to ensure high yields and purity. Common synthetic routes include halogenation reactions to introduce the iodo substituent, protection-deprotection strategies to handle the amine group, and fluorination techniques to incorporate the difluoromethyl moiety. Each step must be meticulously controlled to avoid side reactions that could compromise the integrity of the final product.

The compound's reactivity also makes it a useful tool for studying reaction mechanisms and developing new catalytic methods. Researchers have employed this molecule to investigate the influence of electron-withdrawing groups on reaction rates and selectivity. Such studies contribute valuable insights into how structural modifications can be used to fine-tune chemical processes, which is essential for improving synthetic efficiency and scalability.

In summary, 4-(aminomethyl)-2-(difluoromethyl)-3-iodo-6-methoxypyridine (CAS No. 1807093-15-7) is a multifunctional compound with significant potential in pharmaceutical research and development. Its unique combination of functional groups and structural features makes it a valuable intermediate for synthesizing biologically active molecules with enhanced pharmacological properties. As research continues to uncover new applications for this compound, it is likely to remain a cornerstone in the development of innovative therapeutic agents.